(2,4-dimethoxy-3-methylbenzyl)[2-(2-methoxyphenyl)ethyl]amine

• IUPAC Name: N-[(2,4-dimethoxy-3-methylphenyl)methyl]-2-(2-methoxyphenyl)ethanamine
• InChI: InChI=1S/C19H25NO3/c1-14-17(21-2)10-9-16(19(14)23-4)13-20-12-11-15-7-5-6-8-18(15)22-3/h5-10,20H,11-13H2,1-4H3
• InChI Key: ROGYMJJCZPVWHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)CNCCC2=CC=CC=C2OC)OC
• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol

Description

(2,4-dimethoxy-3-methylbenzyl)[2-(2-methoxyphenyl)ethyl]amine, commonly known as DMMA, is a chemical compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been studied for its potential therapeutic properties.

Mechanism of Action

DMMA acts as a serotonin-norepinephrine-dopamine reuptake inhibitor, meaning it increases the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of other antidepressant and anxiolytic medications.
Biochemical and Physiological Effects:
DMMA has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. This increase in neurotransmitter levels is thought to be responsible for its antidepressant and anxiolytic effects. DMMA has also been found to increase heart rate and blood pressure in animal models.

Advantages and Limitations for Lab Experiments

DMMA has been found to have a high affinity for the serotonin transporter, making it a useful tool for studying the serotonin system. However, its psychoactive properties and potential for abuse make it difficult to use in human studies.

Future Directions

There is still much to be learned about DMMA and its potential therapeutic properties. Some areas of future research include its effects on addiction and substance abuse, its potential as a treatment for other mental health disorders, and its safety and efficacy in human studies.
In conclusion, DMMA is a psychoactive compound that has been studied for its potential therapeutic properties. Its mechanism of action is similar to that of other antidepressant and anxiolytic medications, and it has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain. DMMA has advantages and limitations for lab experiments, and there is still much to be learned about its potential therapeutic uses.

Synthesis Methods

DMMA can be synthesized through a multistep process that involves the reaction of 2,4-dimethoxytoluene with 2-methoxyphenylacetonitrile in the presence of a reducing agent such as lithium aluminum hydride. The resulting compound is then treated with methyl iodide to form DMMA.

Scientific Research Applications

DMMA has been studied for its potential therapeutic properties in treating various mental health disorders. It has been found to exhibit antidepressant and anxiolytic effects in animal models. DMMA has also been studied for its potential as a treatment for addiction and substance abuse.